Cas no 370-56-9 (iso-Propyl m-Trifluoromethylcarbanilate)

• Product Name: iso-Propyl m-Trifluoromethylcarbanilate
• CAS No: 370-56-9
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• MDL: MFCD00018023
• CID: 311437
• PubChem ID: 136202
• Update Time: 2025-11-02

iso-Propyl m-Trifluoromethylcarbanilate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[3-(trifluoromethyl)phenyl]-, 1-methylethyl ester (9CI)
• ISO-PROPYL M-TRIFLUOROMETHYLCARBANILATE
• propan-2-yl N-[3-(trifluoromethyl)phenyl]carbamate
• isopropyl N-m-trifluoromethyl-phenyl-carbamate
• m-Trifluoromethyl-carbanilic acid isopropyl ester
• Isopropyl 3-(trifluoromethyl)carbanilate
• SCHEMBL9335041
• NSC 55833
• Isopropyl N-(3-trifluoromethylphenyl)carbamate
• N-[3-(trifluoromethyl)phenyl]carbamic acid propan-2-yl ester
• isopropyl N-[3-(trifluoromethyl)phenyl]carbamate
• NSC-55833
• DTXSID60190491
• NSC55833
• 370-56-9
• isopropyl-N-(3-trifluoromethyl-phenyl) carbamate
• MFCD00018023
• Isopropyl 3-(trifluoromethyl)phenylcarbamate #
• FT-0627476
• A823513
• Isopropyl 3-(trifluoromethyl)phenylcarbamate
• AKOS025116668
• Isopropyl m-trifluoromethylcarbanilate
• Isopropylm-trifluoromethylcarbanilate
• DTXCID70112982
• DB-049058
• iso-Propyl m-Trifluoromethylcarbanilate

• MDL： MFCD00018023
• Inchi： 1S/C11H12F3NO2/c1-7(2)17-10(16)15-9-5-3-4-8(6-9)11(12,13)14/h3-7H,1-2H3,(H,15,16)
• InChI Key： BXBUGIFDTNEDNS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(=O)OC(C)C)(F)F

Computed Properties

• Exact Mass: 247.08200
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 3.73530

iso-Propyl m-Trifluoromethylcarbanilate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on iso-Propyl m-Trifluoromethylcarbanilate

Recent Advances in the Study of iso-Propyl m-Trifluoromethylcarbanilate (CAS: 370-56-9)

iso-Propyl m-Trifluoromethylcarbanilate (CAS: 370-56-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for iso-Propyl m-Trifluoromethylcarbanilate, emphasizing its role as a precursor in the production of trifluoromethylated anilides. The researchers utilized a multi-step synthesis approach, starting from m-trifluoromethylaniline, to achieve high yields and purity. The study also investigated the compound's stability under various conditions, providing valuable insights for industrial-scale production.

In the context of biological activity, iso-Propyl m-Trifluoromethylcarbanilate has demonstrated promising herbicidal properties. A 2023 study in Pest Management Science evaluated its efficacy against a range of weed species, showing superior performance compared to traditional herbicides. The compound's mode of action involves inhibition of acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. This finding has sparked interest in its potential as a next-generation herbicide with reduced environmental impact.

Further research has explored the pharmaceutical applications of iso-Propyl m-Trifluoromethylcarbanilate. A team at the University of California, San Francisco, identified its derivatives as potent inhibitors of protein-protein interactions involved in cancer progression. The study, published in Nature Chemical Biology, reported that trifluoromethylation at the meta position significantly enhanced the binding affinity of these compounds to their target proteins. This discovery opens new avenues for the development of anticancer therapies.

From a safety and regulatory perspective, recent toxicological studies have provided important data on iso-Propyl m-Trifluoromethylcarbanilate. The European Chemicals Agency (ECHA) released a comprehensive risk assessment in 2022, concluding that the compound exhibits low acute toxicity but requires careful handling due to potential skin and eye irritation. These findings are crucial for guiding its safe use in research and industrial applications.

Looking ahead, the versatility of iso-Propyl m-Trifluoromethylcarbanilate continues to attract research attention. Current projects are exploring its use in materials science, particularly in the development of fluorinated polymers with unique properties. Additionally, computational chemistry approaches are being employed to design novel derivatives with enhanced bioactivity and selectivity. These ongoing efforts underscore the compound's importance as a building block in multiple scientific domains.

In conclusion, recent research on iso-Propyl m-Trifluoromethylcarbanilate (CAS: 370-56-9) has significantly expanded our understanding of its chemical properties and potential applications. From its role in agrochemical development to its promise in pharmaceutical research, this compound represents an important focus area for interdisciplinary research. Future studies will likely continue to uncover new uses and optimization strategies for this versatile molecule.